N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C18H19N3O2S2/c22-16-15-13(5-11-25-15)20-12-21(16)9-8-19-17(23)18(6-1-2-7-18)14-4-3-10-24-14/h3-5,10-12H,1-2,6-9H2,(H,19,23)
• InChI Key: GKJBHTSSQBARES-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NCCN3C=NC4=C(C3=O)SC=C4
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol

Description

N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
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Scientific Research Applications

Green Synthesis Approaches

Researchers have developed greener synthesis methods for pharmacologically significant compounds similar to N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide. A notable study demonstrates a one-step synthesis of Thieno[2,3-d]pyrimidin-4(3H)-ones, emphasizing step economy, reduced catalyst loading, and easy purification (Shi et al., 2018).

Novel Synthetic Routes and Biological Activities

Further investigations have unveiled new synthetic pathways to thieno[3,2-d]pyrimidine derivatives and evaluated their potential biological activities. One study outlines the use of 3-amino-4-cyano-2-thiophenecarboxamides as synthons for preparing thieno[3,2-d]pyrimidine-7-carbonitriles, highlighting their versatility in the synthesis of biologically active compounds (El-Meligie et al., 2020).

Anticancer Research

A significant area of research involves the exploration of thieno[3,2-d]pyrimidine derivatives for anticancer applications. A detailed study reports on the design, synthesis, and antiproliferative activities of N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide, demonstrating promising anticancer activity against several cancer cell lines, including human colon cancer, lung adenocarcinoma, and gastric cancer (Huang et al., 2020).

Antimicrobial and Anti-inflammatory Agents

The antimicrobial and anti-inflammatory potentials of thienopyrimidine derivatives have been extensively studied, with several compounds showing remarkable activities against a range of bacteria, fungi, and inflammation. This line of research is crucial for the development of new therapeutic agents (Tolba et al., 2018).